4-Pyridoxic Acid-d3

Specification

• CAS No.: 1435934-03-4
• Molecular Formula: C8H6NO4D3
• Molecular Weight: 186.18
• IUPAC Name: 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid
• Standard InChI: InChI=1S/C8H9NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2,10-11H,3H2,1H3,(H,12,13)/i1D3
• SMILES: CC1=NC=C(C(=C1O)C(=O)O)CO
• Appearance: Pale Beige Solid
• Melting Point: >230°C (dec.)

Introduction

Chemical Identity and Structure

4-Pyridoxic Acid-d3 (CAS: 1435934-03-4) is the deuterium-labeled version of 4-Pyridoxic acid, which is a catabolic product of vitamin B6 excreted in urine. The compound features three deuterium atoms replacing the hydrogen atoms in the methyl group, making it heavier than its non-labeled counterpart while maintaining similar chemical behavior. Its IUPAC name is 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid.

The molecular structure consists of a pyridine ring with hydroxyl, carboxylic acid, and hydroxymethyl functional groups, with the distinguishing feature being the trideuteriomethyl group (-CD3) replacing the standard methyl group (-CH3).

Basic Chemical Properties

The basic chemical properties of 4-Pyridoxic Acid-d3 are summarized in the following table:

Property	Value
CAS Number	1435934-03-4
Molecular Formula	C8H6D3NO4
Molecular Weight	186.18 g/mol
IUPAC Name	3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carboxylic acid
Appearance	Pale beige to light brown solid
Melting Point	>230°C (decomposition)
XLogP3-AA	0.1
Hydrogen Bond Donor Count	3
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	2

Physical and Chemical Characteristics

4-Pyridoxic Acid-d3 exhibits similar physical and chemical properties to its non-deuterated counterpart, with minor differences due to the isotope effect. The compound is relatively polar, as evidenced by its hydrogen bond donor and acceptor counts.

Solvent	Solubility
DMSO	5 mg/mL (26.86 mM; requires ultrasonic treatment and warming)
Aqueous Base	Slightly soluble
DMF	Slightly soluble

For optimal storage, 4-Pyridoxic Acid-d3 should be kept at -20°C under nitrogen conditions, as it is hygroscopic. For long-term storage of stock solutions, the following recommendations apply:

• At -80°C: Use within 6 months

• At -20°C: Use within 1 month

Preparation of Stock Solutions

Researchers working with 4-Pyridoxic Acid-d3 can prepare stock solutions according to the following guidelines:

Desired Concentration	Amount of Compound
	1 mg
1 mM	5.37 mL
5 mM	1.07 mL
10 mM	0.54 mL

To increase solubility, it is recommended to heat the tube to 37°C and then oscillate in an ultrasonic bath. Once the solution is prepared, it should be stored in separate packages to avoid product degradation caused by repeated freezing and thawing.

Analytical Applications

4-Pyridoxic Acid-d3 has become increasingly important in analytical chemistry, particularly as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

LC-MS/MS Parameters

When used as an internal standard in LC-MS/MS analysis, the following parameters have been employed:

Parameter	Value
Polarity	Positive
Precursor ion (m/z)	187.1
Product ion (m/z)	169.1
Cone voltage (V)	20
Collision energy (eV)	15

These parameters allow for accurate quantification of the non-labeled 4-Pyridoxic acid in biological samples, facilitating research into vitamin B6 metabolism and related pathways.

Research Applications

4-Pyridoxic Acid-d3 serves various critical functions in biochemical and pharmacological research, particularly in studies involving vitamin B6 metabolism and drug interactions.

Vitamin B6 Metabolism Studies

As a stable isotope-labeled analog of a vitamin B6 metabolite, 4-Pyridoxic Acid-d3 enables researchers to track the metabolic fate of vitamin B6 in biological systems with high precision. The deuterium labeling creates a mass difference that can be detected by mass spectrometry while maintaining nearly identical chemical behavior to the unlabeled compound.

Transporter-Mediated Drug Interactions

4-Pyridoxic Acid-d3 has been utilized in studies investigating organic anion transporters (OAT1 and OAT3). In a notable study examining the effect of probenecid on renal elimination, researchers used pyridoxic acid-d3 as an internal standard to quantify endogenous metabolites that could serve as potential biomarkers for predicting drug-drug interactions.

The study demonstrated that probenecid administration led to a 3.8-fold increase in blood concentrations and a 3-fold decrease in renal clearance of furosemide, highlighting the importance of OAT transporters in drug elimination. While the study found variability in pyridoxic acid levels as a biomarker in rats, it underscored the importance of stable isotope-labeled standards like 4-Pyridoxic Acid-d3 in conducting such pharmacokinetic investigations.

Parameter	Specification
Purity	>95%
Isotopic Purity	>95%
Normalized Intensity	d0 = 0.62%, d1 = 0.00%, d2 = 0.00%, d3 = 99.38%

This high isotopic purity ensures minimal interference from unlabeled compounds, enhancing the accuracy of analytical measurements in which 4-Pyridoxic Acid-d3 serves as an internal standard.

Pharmaceutical and Biomedical Significance

Biomarker Development

Research suggests that 4-pyridoxic acid (the non-labeled compound) may serve as a biomarker for various health conditions. Studies have associated higher levels of 4-pyridoxic acid with increased cardiovascular risk in patients with type 2 diabetes. Additionally, the ratio of 4-pyridoxic acid to pyridoxine has been identified as a potential biomarker for vascular risk.

The availability of 4-Pyridoxic Acid-d3 as an internal standard enhances the reliability and precision of these biomarker measurements, potentially contributing to improved clinical diagnostics and personalized medicine approaches.

Drug Metabolism Research

In pharmacokinetic studies, 4-Pyridoxic Acid-d3 facilitates accurate quantification of vitamin B6 metabolites, which can be affected by various medications. This is particularly important when investigating drug-drug interactions that might alter vitamin B6 status or when studying how vitamin supplementation might affect drug metabolism.